2-{[2-oxo-3-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]pyridin-1(2H)-yl]methyl}benzonitrile

• IUPAC Name: 2-[[2-oxo-3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C19H12N4O2S/c20-10-13-4-1-2-5-14(13)11-23-8-3-6-16(19(23)24)18-21-17(22-25-18)15-7-9-26-12-15/h1-9,12H,11H2
• InChI Key: JEDKCPGOIRIMSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CSC=C4)C#N
• Molecular Formula: C19H12N4O2S
• Molecular Weight: 360.4 g/mol

Description

2-{[2-oxo-3-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]pyridin-1(2H)-yl]methyl}benzonitrile is a useful research compound. Its molecular formula is C19H12N4O2S and its molecular weight is 360.39. The purity is usually 95%.
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Scientific Research Applications

Development of Radioligands for Positron Emission Tomography Imaging
The compound has been found as a potential candidate for positron emission tomography (PET) imaging agents of metabotropic glutamate receptor subtype 5 (mGluR5). Various analogues of this compound have been evaluated for their binding affinity and lipophilicity, indicating its relevance in the field of radiopharmaceutical development (Shimoda et al., 2016).

Corrosion Inhibition for Mild Steel
Derivatives of the compound have shown potential as corrosion inhibitors for mild steel in acidic environments. The effectiveness of these derivatives has been evaluated through various methods, including gravimetric, electrochemical, and SEM analyses. Their adsorption characteristics suggest a protective action against corrosion, demonstrating its application in materials science and engineering (Ammal et al., 2018).

Investigation in Metabotropic Glutamate Subtype 5 (mGlu5) Receptor Antagonism
The compound has been a subject of research in the development of mGlu5 receptor antagonists. These studies have led to the discovery of compounds with high potency and selectivity, providing insights into receptor antagonism and its potential therapeutic applications (Huang et al., 2004).

Mechanism of Action

Oxadiazoles

This compound contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. Oxadiazoles have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects .

Thiophenes

The compound also contains a thiophene ring, which is a heterocyclic compound with a five-membered ring containing four carbon atoms and a sulfur atom. Thiophenes are known for their aromatic properties and are often used in research and industry as building blocks for pharmaceuticals and organic materials .

Nitriles

The compound has a nitrile group (-C≡N), which is a functional group consisting of a carbon atom triple-bonded to a nitrogen atom. Nitriles are found in many useful compounds, including pharmaceuticals and polymers .